Cas no 18486-69-6 ((−)-Myrtenal)

(−)-Myrtenal structure
(−)-Myrtenal structure
Product Name:(−)-Myrtenal
CAS No:18486-69-6
MF:C10H14O
MW:150.217563152313
MDL:MFCD00074768
CID:230600
Update Time:2025-04-19

(−)-Myrtenal Chemical and Physical Properties

Names and Identifiers

    • (-)-Myrtenal
    • FEMA 3395
    • (1R)-2-PINEN-10-AL
    • (1R)-(-)-MYRTENAL
    • (1R)-6,6-DIMETHYLBICYCLO[3.1.1]HEPT-2-EN-2-CARBOXAL-DEHYDE
    • MYRTENAL
    • MYRTENAL, -(-)-
    • (1β,5β)-6,6-Dimethylbicyclo[3.1.1]hepta-2-ene-2-carbaldehyde
    • (1R)-(?)-Myrtenal
    • (?)-Myrtenal
    • (1R)-(−)-Myrtenal
    • MYRTENAL, -(-)-(AS)
    • MYRTENAL, -(-)-(SG)
    • MYRTENOL, -(-)-(RG)
    • (-)-(1R,5S)-Myrtenal
    • (-)-1R-6,6-dimethylbicyclo[3.1.1]hept-2-ene-2-carboxaldehyde
    • (1R,5S)-6,6-dimethyl-bicyclo[3.3.1]hept-2-en-2-carbaldehyde
    • (R)-6,6-dimethylbicyclo[3.3.1]hept-2-en-2-carboxaldehyde
    • (R)-mirtenal
    • l-Myrtenal
    • MYRTENAL,-(-)
    • (1R)-(-)-Myrtenal 98%
    • (1R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-ene-2-carbaldehyde
    • (1S,5S)-6,6-Dimethylbicyclo[3.1.1]hepta-2-ene-2-carbaldehyde
    • (−)-Myrtenal
    • MDL: MFCD00074768
    • Inchi: 1S/C10H14O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h3,6,8-9H,4-5H2,1-2H3/t8-,9-/m0/s1
    • InChI Key: KMRMUZKLFIEVAO-IUCAKERBSA-N
    • SMILES: O=CC1=CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

  • Exact Mass: 150.10400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 0.987 g/mL at 25 °C(lit.)
  • Boiling Point: 220-221 °C(lit.)
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • Refractive Index: n20/D 1.503(lit.)
  • PSA: 17.07000
  • LogP: 2.17770
  • Optical Activity: [α]/D -16.0±2.0°, neat

(−)-Myrtenal Security Information

  • WGK Germany:3
  • Safety Instruction: S23; S24/25
  • FLUKA BRAND F CODES:10-23
  • RTECS:DT5180000
  • Safety Term:S23-24/25

(−)-Myrtenal Pricemore >>

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